Cas no 1260666-23-6 (1H-pyrazolo[4,3-b]pyridin-6-ylmethanamine)

• Product Name: 1H-pyrazolo[4,3-b]pyridin-6-ylmethanamine
• CAS No: 1260666-23-6
• MF: C₇H₈N₄
• MW: 148.16522026062
• CID: 1026603
• PubChem ID: 57347317
• Update Time: 2025-05-19

1H-pyrazolo[4,3-b]pyridin-6-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• (1H-Pyrazolo[4,3-b]pyridin-6-yl)methanamine
• (1H-Pyrazolo[4,3-b]pyridin-6-yl)methamine
• 1H-Pyrazolo[4,3-b]pyridine-6-methanamine
• 1H-pyrazolo[4,3-b]pyridin-6-ylmethanamine
• AB73721
• A24340
• 1-{2H-pyrazolo[4,3-b]pyridin-6-yl}methanamine
• D75818
• 1-(1H-Pyrazolo[4,3-b]pyridin-6-yl)methanamine
• 2438941-85-4
• (2H-Pyrazolo[4,3-b]pyridin-6-yl)methanamine
• AKOS015999840
• 1260666-23-6
• CS-0096955
• DTXSID10721436

• Inchi： 1S/C7H8N4/c8-2-5-1-6-7(9-3-5)4-10-11-6/h1,3-4H,2,8H2,(H,10,11)
• InChI Key： FFNWVJROYNXXMZ-UHFFFAOYSA-N
• SMILES： N1C2C(C=N1)=NC=C(CN)C=2

Computed Properties

• Exact Mass: 148.074896272g/mol
• Monoisotopic Mass: 148.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.368±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (24 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 1H-pyrazolo[4,3-b]pyridin-6-ylmethanamine

Chemical Profile of 1H-pyrazolo[4,3-b]pyridin-6-ylmethanamine (CAS No. 1260666-23-6)

1H-pyrazolo[4,3-b]pyridin-6-ylmethanamine, identified by the CAS number 1260666-23-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolopyridine class, a structural motif known for its broad biological activity and potential therapeutic applications. The presence of a methanamine substituent at the 6-position of the pyrazolopyridine core introduces unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The molecular structure of 1H-pyrazolo[4,3-b]pyridin-6-ylmethanamine consists of a fused ring system comprising a pyrazole ring connected to a pyridine ring. This bicyclic framework is highly versatile, allowing for modifications at various positions that can fine-tune its biological activity. The methanamine group at the 6-position not only influences the compound's solubility and metabolic stability but also serves as a site for further functionalization, enabling the synthesis of more complex derivatives with enhanced pharmacological properties.

In recent years, there has been growing interest in exploring the therapeutic potential of pyrazolopyridine derivatives. These compounds have demonstrated promise in various preclinical studies as inhibitors of kinases, enzymes involved in cell signaling pathways that are often dysregulated in diseases such as cancer. Specifically, 1H-pyrazolo[4,3-b]pyridin-6-ylmethanamine has been investigated for its ability to modulate pathways associated with tumor growth and progression. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases by binding to their active sites and disrupting their function.

One of the most compelling aspects of 1H-pyrazolo[4,3-b]pyridin-6-ylmethanamine is its potential as a lead compound for the development of novel therapeutics. The pyrazolopyridine scaffold is known to interact with a wide range of biological targets, including receptors and enzymes implicated in inflammatory diseases, neurodegenerative disorders, and infectious diseases. The methanamine substituent further enhances its versatility by providing a handle for chemical modifications that can improve drug-like properties such as bioavailability, selectivity, and duration of action.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising candidates like 1H-pyrazolo[4,3-b]pyridin-6-ylmethanamine. These techniques allow researchers to predict the binding affinity and mode of interaction between the compound and biological targets with high accuracy. This has accelerated the drug discovery process and enabled the design of more effective molecular probes for mechanistic studies.

The pharmacokinetic profile of 1H-pyrazolo[4,3-b]pyridin-6-ylmethanamine is another critical factor that influences its potential as a therapeutic agent. Studies have shown that this compound exhibits moderate solubility in water and organic solvents, which is favorable for formulation development. Additionally, preliminary data suggest that it undergoes metabolic degradation via cytochrome P450 enzymes, similar to many other heterocyclic compounds. Understanding these metabolic pathways is essential for predicting drug-drug interactions and optimizing dosing regimens.

Given its structural features and biological activity, 1H-pyrazolo[4,3-b]pyridin-6-ylmethanamine represents an intriguing candidate for further investigation in clinical settings. While preclinical studies have provided promising insights into its potential therapeutic applications, additional research is needed to fully elucidate its mechanism of action and assess its safety and efficacy in human populations. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits.

The synthesis of 1H-pyrazolo[4,3-b]pyridin-6-ylmethanamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations to introduce the methanamine substituent at the desired position. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for advancing preclinical development.

In conclusion,1H-pyrazolo[4,3-b]pyridin-6-ylmethanamine (CAS No. 1260666-23-6) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique chemical properties make it a valuable scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound,1H-pyrazolo[4,3-b]pyridin-6-ylmethanamine is poised to play an important role in future drug discovery efforts.